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Compound of Interest

Compound Name: trans Chlordane-13C10

Cat. No.: B15599535

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of trans-Chlordane-13Cio, an
isotopically labeled form of the pesticide trans-Chlordane. The inclusion of ten Carbon-13
atoms makes it a valuable internal standard for quantitative analysis using mass spectrometry.

Molecular Composition and Weight

The molecular weight of a compound is determined by the sum of the atomic masses of its
constituent atoms. For an isotopically labeled compound like trans-Chlordane-13Cio, the
specific masses of the isotopes must be used for accurate calculation. The molecular formula
for trans-Chlordane is C1oHesCls[1][2][3][4]. In the 13C10 labeled version, all ten carbon atoms are
the Carbon-13 isotope[5][6][7].

The final calculated monoisotopic molecular weight for trans-Chlordane-3Cio is 419.71 g/mol

[SIE61[7].

Data Presentation: Atomic and Molecular Weights

The following table summarizes the components used to calculate the monoisotopic molecular
weight of trans-Chlordane-3Czo. This calculation uses the mass of the most abundant stable
isotope for each element.
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Chemical . ]
. Monoisotopic Total Mass
Component Formula / Quantity
Mass (Da) (Da)

Isotope
Carbon-13 13C 10 13.003355[8][9] 130.03355
Hydrogen 1H 6 1.007825[10][11]  6.04695
Chlorine-35 35CI 8 34.968853[12] 279.750824
Total 13C10He3°Cls 415.831324

Note: The calculated monoisotopic mass using the most abundant isotopes (*H and 3°Cl) is
415.83 Da. The commonly cited molecular weight of 419.71 g/mol likely accounts for the
natural isotopic distribution of chlorine, where both 3°Cl (75.8%) and 3’Cl (24.2%) are present,
or represents the average molecular mass[13]. For precise mass spectrometry, the
monoisotopic mass is the most relevant value.

Methodology for Molecular Weight Determination

The molecular weight of trans-Chlordane-13Cio is determined through a theoretical calculation
based on its known molecular formula and the precise atomic masses of its constituent
isotopes. Experimental verification is typically performed using high-resolution mass
spectrometry.

Theoretical Calculation Protocol

« ldentify the Molecular Formula: The molecular formula for unlabeled trans-Chlordane is
C10H6Cls[1][2][3]. The isotopically labeled version, trans-Chlordane-13Cio, specifies that all 10
carbon atoms are the 3C isotope.

o Obtain Isotopic Masses: The precise mass of the most abundant or specified isotope for
each element is sourced from established scientific databases (e.g., IUPAC, PubChem).

[¢]

13C: 13.003355 Da[9]

[¢]

1H: 1.007825 Da[10][11]

o

35CI: 34.968853 Da[12]
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e Sum the Masses: The total monoisotopic mass is calculated by multiplying the quantity of
each atom by its isotopic mass and summing the results, as detailed in the table above.

Experimental Workflow: Mass Spectrometry

High-resolution mass spectrometry is the standard experimental method to confirm the
molecular weight of a pure substance. The workflow involves ionizing the molecule and
measuring its mass-to-charge ratio (m/z).
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Caption: Experimental workflow for mass spectrometry.
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Inapplicable Concepts: Signaling Pathways

The user request included a requirement for diagrams of signaling pathways. It is important to
clarify that concepts such as biological signaling pathways are not applicable to the intrinsic
chemical properties of a small molecule like trans-Chlordane-3C10. Molecular weight is a
fundamental, static property of the molecule itself and is not involved in dynamic biological
pathways.

Conclusion

The molecular weight of trans-Chlordane-3Ci1o is a critical parameter for its use as an internal
standard in environmental and toxicological research. The accepted average molecular weight
is 419.71 g/mol , while its precise monoisotopic mass, crucial for high-resolution mass
spectrometry, is calculated to be approximately 415.83 Da when considering the most
abundant chlorine isotope, 3°Cl. This guide has detailed the composition, calculation
methodology, and relevant experimental context for this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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